Cas no 773872-73-4 (4-(Pentafluorosulfur)benzyl alcohol)

4-(Pentafluorosulfur)benzyl alcohol structure
773872-73-4 structure
Product Name:4-(Pentafluorosulfur)benzyl alcohol
CAS No:773872-73-4
MF:C7H7F5OS
MW:234.186898469925
MDL:MFCD06203063
CID:3042113
PubChem ID:58360645
Update Time:2024-10-27

4-(Pentafluorosulfur)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 4-(Pentafluorothio)benzyl alcohol
    • 4-(Pentafluorosulfur)benzyl alcohol
    • JS-4012
    • 773872-73-4
    • [4-(pentafluoro-lambda6-sulfanyl)phenyl]methanol
    • AKOS015956763
    • SCHEMBL2217763
    • MFCD06203063
    • G66632
    • [4-(PENTAFLUORO-??-SULFANYL)PHENYL]METHANOL
    • MDL: MFCD06203063
    • Inchi: 1S/C7H7F5OS/c8-14(9,10,11,12)7-3-1-6(5-13)2-4-7/h1-4,13H,5H2
    • InChI Key: QKEQGUCFBIRBAU-UHFFFAOYSA-N
    • SMILES: C1=C(S(F)(F)(F)(F)F)C=CC(CO)=C1

Computed Properties

  • Exact Mass: 234.01377683g/mol
  • Monoisotopic Mass: 234.01377683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 21.2Ų

4-(Pentafluorosulfur)benzyl alcohol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P107595-500mg
4-(Pentafluorosulfur)benzyl alcohol
773872-73-4
500mg
$ 170.00 2022-06-03
TRC
P107595-1000mg
4-(Pentafluorosulfur)benzyl alcohol
773872-73-4
1g
$ 280.00 2022-06-03
Apollo Scientific
PC405654-1g
4-(Pentafluorosulfur)benzyl alcohol
773872-73-4 98%
1g
£400.00 2024-05-25
Apollo Scientific
PC405654-5g
4-(Pentafluorosulfur)benzyl alcohol
773872-73-4 98%
5g
£203.00 2023-01-04
abcr
AB350406-1 g
4-(Pentafluorothio)benzyl alcohol, 97%; .
773872-73-4 97%
1 g
€467.20 2023-07-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H34397-1g
4-(Pentafluorothio)benzyl alcohol, 97%
773872-73-4 97%
1g
¥2044.00 2023-02-26
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H34397-5g
4-(Pentafluorothio)benzyl alcohol, 97%
773872-73-4 97%
5g
¥8177.00 2023-02-26
Ambeed
A1259302-100mg
4-(Pentafluorosulfur)benzyl alcohol
773872-73-4 98%
100mg
$145.0 2025-04-17
Ambeed
A1259302-250mg
4-(Pentafluorosulfur)benzyl alcohol
773872-73-4 98%
250mg
$190.0 2025-04-17
Ambeed
A1259302-1g
4-(Pentafluorosulfur)benzyl alcohol
773872-73-4 98%
1g
$422.0 2025-04-17
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.